endoglyceroceramidase
Description
Endoglyceroceramidase is a hydrolytic enzyme that cleaves glycosidic bonds in glyceroglycolipids, specifically targeting the linkage between oligosaccharides and ceramides in glycosphingolipids. This enzyme plays a critical role in lipid metabolism and cellular membrane remodeling. Its substrate specificity distinguishes it from other glycosidases, as it acts on complex glycolipids rather than simple polysaccharides .
Properties
CAS No. |
105503-61-5 |
|---|---|
Molecular Formula |
C10H9ClO3 |
Synonyms |
endoglyceroceramidase |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds/Enzymes
Structural and Functional Analogues
A comparative analysis of endoglyceroceramidase with functionally related enzymes is summarized in Table 1 .
Table 1: Comparative Properties of this compound and Analogous Enzymes
| Property | This compound | Endoglycoceramidase | Ceramidase |
|---|---|---|---|
| Substrate Specificity | Glyceroglycolipids | Glycosphingolipids | Ceramides |
| Cleavage Site | Glycosidic bond | Glycosidic bond | Amide bond |
| Optimal pH | 6.0–7.5 | 4.5–5.5 | 8.0–9.0 |
| Temperature Stability | 30–45°C | 25–40°C | 35–50°C |
| Biological Role | Membrane remodeling | Pathogen resistance | Apoptosis signaling |
Key Research Findings
- Substrate Specificity : this compound exhibits narrow substrate specificity compared to endoglycoceramidase, which hydrolyzes a broader range of glycosphingolipids .
- Catalytic Efficiency : Studies suggest this compound operates at 60% lower catalytic efficiency than ceramidase under physiological conditions, likely due to its complex substrate requirements .
Methodological Considerations
Experimental protocols for studying this compound require rigorous control of pH and temperature, as slight deviations disrupt its activity. Analytical tools like glycan profiling (e.g., GlycoBase) are essential for verifying cleavage patterns .
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